(3-Amino-2-methylpyridin-4-yl)methanol

Specification

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: (3-amino-2-methylpyridin-4-yl)methanol
• Standard InChI: InChI=1S/C7H10N2O/c1-5-7(8)6(4-10)2-3-9-5/h2-3,10H,4,8H2,1H3
• Standard InChI Key: ZAQUMGQSTQYMIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1N)CO

Introduction

(3-Amino-2-methylpyridin-4-yl)methanol is an organic compound characterized by its pyridine ring structure, which is substituted with an amino group at the third position, a methyl group at the second position, and a hydroxymethyl group at the fourth position. The molecular formula of this compound is C₇H₁₀N₂O, and its molecular weight is approximately 138.17 g/mol.

Synthesis Methods

The synthesis of (3-Amino-2-methylpyridin-4-yl)methanol typically involves multiple steps, which may include condensation reactions, reduction, and oxidation processes. Industrial methods often utilize continuous flow processes to enhance efficiency and consistency. Common reagents used in these reactions include potassium permanganate for oxidation and lithium aluminum hydride for reduction.

Biological Activities and Applications

Research indicates that (3-Amino-2-methylpyridin-4-yl)methanol exhibits potential biological activities due to its ability to interact with biological systems through hydrogen bonding. This interaction enables it to form complexes with metal ions, which could have implications for catalysis and material science applications. Further investigation into its interaction profile with specific biological targets is ongoing.

Comparison with Similar Compounds

Several compounds share structural similarities with (3-Amino-2-methylpyridin-4-yl)methanol, including:

Compound Name	Molecular Formula	Unique Features
3-Aminopyridine	C₅H₇N	Lacks hydroxymethyl substitution; simpler structure
2-Methylpyridine	C₆H₇N	Methyl substitution at the second position only
4-(Hydroxymethyl)pyridine	C₆H₇NO	Hydroxymethyl at the fourth position without amino
3-Amino-2-chloro-pyridine	C₅H₅ClN	Contains chlorine instead of hydroxymethyl

The unique arrangement of functional groups in (3-Amino-2-methylpyridin-4-yl)methanol influences its reactivity and potential applications compared to these similar compounds.

Future Research Directions

Future studies should focus on exploring the compound's interaction with specific biological targets and its potential applications in catalysis and material science. Additionally, investigating its pharmacological properties could reveal new avenues for therapeutic applications.